molecular formula C21H17ClN2O4S B2438492 5-chloro-2-methyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide CAS No. 922035-42-5

5-chloro-2-methyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

Cat. No. B2438492
CAS RN: 922035-42-5
M. Wt: 428.89
InChI Key: MLRGOLSMMPCKGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “5-chloro-2-methyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide” is a complex organic molecule . It contains several functional groups, including a chloro group, a methyl group, and a benzenesulfonamide group .


Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups and a bicyclic system . The dibenzo[b,f][1,4]oxazepin-2-yl group indicates a bicyclic structure with an oxazepine ring fused to a benzene ring .

Scientific Research Applications

Potential Anticancer Activity

  • Novel benzenesulfonamide derivatives have been synthesized and evaluated for their potential as anticancer agents. These compounds, including derivatives similar to the one , have shown notable activity against various human tumor cell lines such as lung, colon, CNS, melanoma, ovarian, renal, prostate, and breast cancers at low micromolar levels (Sławiński et al., 2012).

Applications in Photodynamic Therapy

  • A new zinc phthalocyanine derivative substituted with benzenesulfonamide groups containing a Schiff base has been developed. These compounds, including ones with structural similarities to the queried compound, are useful in photodynamic therapy, particularly for cancer treatment due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin et al., 2020).

Microbial Transformation Studies

  • Microbial transformation of dibenz[b,f][1,4]oxazepine derivatives, closely related to the compound , has been studied to obtain new derivatives. This research contributes to understanding the biotransformation pathways of such compounds (Jiu et al., 1977).

Pharmacological Studies

  • Research on dibenzo[b,f][1,4]oxazepines and related compounds has explored their pharmacology at various receptors like H1R, H4R, 5-HT2AR, and other GPCRs. These studies are essential for understanding the interaction of such compounds with different receptors and their potential therapeutic applications (Naporra et al., 2016).

Synthesis and Structural Studies

  • Synthesis and structural characterization of compounds related to methylbenzenesulfonamides, including derivatives of dibenzo[b,f][1,4]oxazepine, have been carried out. These studies are crucial in developing new compounds with potential applications in various therapeutic areas (De-ju, 2015).

properties

IUPAC Name

5-chloro-2-methyl-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17ClN2O4S/c1-12-3-7-19-17(9-12)23-21(25)16-11-15(6-8-18(16)28-19)24-29(26,27)20-10-14(22)5-4-13(20)2/h3-11,24H,1-2H3,(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MLRGOLSMMPCKGF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)C4=C(C=CC(=C4)Cl)C)C(=O)N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17ClN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

428.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.